Cas no 2138217-78-2 (Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate)

• Product Name: Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate
• CAS No: 2138217-78-2
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 6122277
• PubChem ID: 165459000
• Update Time: 2025-08-03

Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138217-78-2
• EN300-743662
• methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate
• Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate

• Inchi： 1S/C10H7F2NO2/c1-15-9(14)3-2-6-4-7(11)10(13)8(12)5-6/h4-5H,13H2,1H3
• InChI Key： ZFDVZDRUNIONGE-UHFFFAOYSA-N
• SMILES： FC1C=C(C#CC(=O)OC)C=C(C=1N)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate

Comprehensive Overview of Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate (CAS No. 2138217-78-2)

Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate (CAS No. 2138217-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of arylpropynoates, which are known for their versatility in synthetic chemistry. The presence of both amino and difluoro functional groups on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and bioconjugates. The compound's alkyne moiety allows for click chemistry applications, a hot topic in modern bioconjugation and drug delivery systems.

The synthesis of Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate typically involves Sonogashira coupling or palladium-catalyzed reactions, which are widely discussed in academic literature. Its CAS No. 2138217-78-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. The compound's solubility and stability under various conditions are also critical parameters for researchers optimizing reaction conditions.

From an environmental and sustainability perspective, the use of fluorinated intermediates like this compound aligns with the growing trend of green chemistry. Innovations in catalytic processes and waste reduction are often associated with such molecules, making them a focal point for sustainable synthesis strategies. This aligns with the broader industry shift toward eco-friendly and cost-effective production methods.

Another area of interest is the compound's potential role in proteomics and chemical biology. Its amino group can be easily modified to introduce labels or tags, enabling applications in imaging and diagnostics. This versatility has led to its inclusion in studies exploring targeted therapies and precision medicine, topics that dominate current scientific discourse.

In summary, Methyl 3-(4-amino-3,5-difluorophenyl)prop-2-ynoate (CAS No. 2138217-78-2) is a multifaceted compound with broad applications in pharmaceutical research, agrochemical development, and material science. Its unique structural features and reactivity profile make it a subject of ongoing investigation, particularly in the context of click chemistry, sustainable synthesis, and bioconjugation. As research continues to evolve, this compound is likely to remain a key player in advancing scientific innovation.